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Compound of Interest

Compound Name: 3-Fluorophenethylamine

Cat. No.: B1297878

Essential Safety and Handling Guide for 3-
Fluorophenethylamine

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides immediate, essential safety
and logistical information for managing 3-Fluorophenethylamine, ensuring laboratory safety
and operational integrity.

Hazard Classification: 3-Fluorophenethylamine is classified as a combustible liquid that
causes severe skin burns and serious eye damage.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following
equipment is mandatory when handling 3-Fluorophenethylamine:

o Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
against splashes.[3] Standard safety glasses do not offer sufficient protection.[3]

» Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, nitrile) and a flame-resistant
lab coat must be worn.[4][5] Long pants and closed-toe shoes are also required to ensure no
skin is exposed.[5]
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» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors.[2] If ventilation is inadequate, a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.q., type ABEK) should be used.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Fluorophenethylamine:

Property Value Source
CAS Number 404-70-6 [1]
Molecular Formula FC6H4ACH2CH2NH2 [6]
Molecular Weight 139.17 g/mol [6]
Appearance Colorless to light yellow liquid

Density 1.066 g/mL at 25 °C

Boiling Point 87 °C at 15 mmHg

Flash Point 83 °C (181.4 °F) - closed cup

Refractive Index n20/D 1.509

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and compliance.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the chemical fume hood is operational and all
necessary PPE is readily available and inspected for integrity. An emergency eyewash
station and safety shower should be accessible.[2]

» Dispensing: Conduct all dispensing and handling of 3-Fluorophenethylamine within a
certified chemical fume hood to minimize inhalation exposure.
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» Spill Management: In case of a spill, immediately evacuate the area and alert others. For
small spills, use an inert absorbent material (e.g., sand, silica gel) to contain the substance.
[2] Do not use combustible materials like paper towels. Place the absorbed material into a
sealed, labeled container for hazardous waste disposal.[2]

o Storage: Store 3-Fluorophenethylamine in a cool, dry, and well-ventilated area, away from
heat, sparks, and open flames.[2] It should be stored in a locked cabinet and away from
incompatible materials such as strong oxidizing agents.[2]

Disposal Plan:

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[2]

» Waste Collection: Collect all waste containing 3-Fluorophenethylamine, including
contaminated consumables, in a designated and clearly labeled hazardous waste container.
The container should be robust and compatible with the chemical.

o Container Rinsing: Empty containers must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[7]

o Final Disposal: After decontamination, the original label on the container should be defaced
or removed.[7] The clean container can then be disposed of as regular laboratory waste,
following institutional guidelines.[7] The sealed hazardous waste container should be stored
in a designated area until collection by a certified hazardous waste disposal service.

Visualized Workflows and Relationships

To further clarify the safety and handling procedures, the following diagrams illustrate the
operational workflow and the logical relationships of safety protocols.
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Operational Workflow for Handling 3-Fluorophenethylamine
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Caption: Operational Workflow Diagram
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Logical Relationship of Safety Protocols
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Caption: Safety Protocol Logic Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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